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Compound of Interest

Compound Name: Cyclopropylcarboxylic acid

Cat. No.: B031269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties
of cyclopropylcarboxylic acid (CaHeO2, CAS: 1759-53-1). Understanding these properties is
crucial for process design, safety analysis, reaction modeling, and assessing the stability and
bioavailability of drug candidates incorporating the cyclopropyl moiety. This document
summarizes experimentally determined data, details the methodologies used for these
measurements, and illustrates relevant thermodynamic relationships and workflows.

Quantitative Thermodynamic Data

The following tables summarize the critical thermodynamic parameters for
cyclopropylcarboxylic acid. Data has been compiled from various sources, with primary data
originating from the NIST Standard Reference Database and peer-reviewed publications.

Table 1: Enthalpic and Phase Change Properties
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Property Value Units Method Reference
Standard
Enthalpy of ) Bruylants and
. Combustion
Combustion -2035 kJ/mol ) Stassens,
- Calorimetry
(liquid), 1921[1]
AcHeliquid
Standard
Enthalpy of ) .
) Combustion Roth and Ostling,
Combustion -2007 kJ/mol ]
o Calorimetry 1913[1]
(liquid),
AcH°liquid
Enthalpy of o
L ] ) Steele, Chirico,
Vaporization, 58.9+0.3 kJ/mol Ebulliometric
et al., 2002[1]
AvapH

] ) Steele, Chirico,
48.8+0.4 kJ/mol Ebulliometric

et al., 2002[1]
Normal Boiling . .
) ) 182-184 °C N/A Sigma-Aldrich[2]
Point, Tboil
Frinton
455 - 457 K N/A Laboratories Inc.,
1986[1]
Melting Point, ] )
Tt 14 -17 °C N/A Sigma-Aldrich[2]
us

Note: The two cited values for the enthalpy of combustion reflect historical measurements and
highlight the importance of considering experimental uncertainties. The derived standard
enthalpy of formation in the liquid state (AfH°liquid) is approximately -396 kJ/mol and -424.3
kJ/mol from these values, respectively.[1]

Table 2: Heat Capacity Data (Ideal Gas)

The ideal gas heat capacity (Cp,gas) is a fundamental property for modeling the temperature
dependence of enthalpy and entropy.
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Temperature (K)

Gas Heat Capacity
(Cp,gas) (J/Imol-K)

Method

Reference

298.16 94.77 Adiabatic Calorimetry Tabacik V., 1978[1]
353.16 110.58 Adiabatic Calorimetry Tabacik V., 1978[1]
403.16 124.10 Adiabatic Calorimetry Tabacik V., 1978[1]
453.16 136.36 Adiabatic Calorimetry Tabacik V., 1978[1]

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise and well-established

experimental techniques. The methodologies outlined below are representative of those used

to obtain the data presented in this guide.

Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion is determined using a bomb calorimeter, typically a static

bomb calorimeter for liquid samples.

Methodology:

o Sample Preparation: A precise mass of high-purity cyclopropylcarboxylic acid is placed

into a crucible within a high-pressure stainless steel vessel, known as the "bomb." A small

amount of water (e.g., 1 cm3) is added to the bomb to ensure the final state of water from the

combustion is liquid.[3]

e Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,

typically to around 30 atm.[3]

o Calorimeter Assembly: The bomb is submerged in a known mass of water in an insulated

container (calorimeter). The entire assembly is allowed to reach thermal equilibrium.

« Ignition and Data Acquisition: The sample is ignited via an electrical fuse. The temperature of

the water in the calorimeter is monitored with high precision (e.g., using a platinum
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resistance thermometer) as it rises due to the heat released by the combustion. The
temperature is recorded until it reaches a maximum and begins to cool.

o Calculation: The heat capacity of the calorimeter system (Ccal) is predetermined by
combusting a standard substance with a precisely known enthalpy of combustion, such as
benzoic acid.[4] The total heat released (q) is calculated using the formula g = C_cal * AT,
where AT is the corrected temperature rise.

o Corrections: Corrections are applied for the heat of combustion of the fuse wire and for the
formation of nitric acid from residual nitrogen in the bomb. The final value is converted to the
standard enthalpy of combustion (AcH®) in kJ/mol.

Adiabatic Calorimetry for Heat Capacity

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids and
solids as a function of temperature.[5]

Methodology:

o Sample Containment: A known mass of the liquid sample is sealed in a calorimetric vessel,
which is equipped with a precision thermometer and an electrical heater.[5]

» Adiabatic Shielding: The vessel is placed inside an adiabatic shield or jacket. The
temperature of this shield is controlled electronically to match the temperature of the sample
vessel at all times.[6] This minimizes heat loss to the surroundings, creating a near-perfectly
insulated system.

e Heating and Measurement: A precisely measured quantity of electrical energy (Q) is supplied
to the heater in the sample vessel, causing a small increase in temperature (AT).

o Stepwise Measurement: The heat capacity (Cp) is calculated from the energy input and the
resulting temperature rise (C_p = Q / AT). This process is repeated in a stepwise manner
over the desired temperature range to generate a heat capacity curve.[7]

Ebulliometric Method for Vapor Pressure and Enthalpy
of Vaporization
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Vapor pressure data, essential for calculating the enthalpy of vaporization, can be determined
using ebulliometry or effusion methods. The data from Steele, et al. (2002) was determined
using a specialized ebulliometric apparatus.

Methodology:

Apparatus: An ebulliometer is used, where the liquid is brought to its boiling point under a
controlled pressure.

o Equilibrium Measurement: The apparatus is designed to ensure that the boiling liquid, its
vapor, and the condensing vapor are all in thermal equilibrium. The temperature of this
equilibrium is measured with high accuracy at a specific, controlled pressure.

o Data Collection: By systematically varying the pressure of the inert gas above the sample, a
series of boiling point temperatures corresponding to different pressures is recorded.

o Enthalpy of Vaporization Calculation: The enthalpy of vaporization (AvapH) is derived from
the vapor pressure data using the Clausius-Clapeyron equation: In(P2/P1) = - (AvapH / R) *
(1/T2 - 1/T1) Plotting In(P) versus 1/T yields a line with a slope of -AvapH/R, from which the
enthalpy of vaporization can be calculated.

Visualizations: Workflows and Relationships

Diagrams generated using Graphviz provide clear visual representations of experimental and
logical processes.

Experimental Workflow for Bomb Calorimetry
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Caption: Workflow for determining the enthalpy of combustion.
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Relationship Between Core Thermodynamic Properties
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Caption: The fundamental relationship between Gibbs Free Energy, Enthalpy, and Entropy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031269#thermodynamic-properties-of-
cyclopropylcarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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